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Compound of Interest

Compound Name: SR94

Cat. No.: B10802332

Disclaimer: The term "SR94" is not a standard chemical identifier. Based on common scientific
nomenclature, this guide interprets "SR" as the symbol for the element Strontium and "94" as
the mass number of a specific isotope. Therefore, this document provides a comprehensive
overview of the physicochemical properties of Strontium-94 (°4Sr) and the general
characteristics of the element Strontium.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing a detailed exploration of the physicochemical properties of Strontium-
94, relevant experimental methodologies, and its biological significance.

Physicochemical Properties of Strontium (Sr)

Strontium is an alkaline earth metal, positioned in Group 2 of the periodic table. It is a soft,
silvery-white to yellowish metallic element that is highly reactive chemically.[1][2] Due to its
reactivity with air and water, strontium is not found in its elemental form in nature but exists in
minerals such as celestine (strontium sulfate) and strontianite (strontium carbonate).[1][2]
Freshly cut strontium rapidly develops a yellowish oxide layer upon exposure to air.[3]

Below is a summary of the key physicochemical properties of elemental Strontium.
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Property Value

Atomic Number 38

Standard Atomic Weight 87.62 g/mol [1][2]

Appearance Silvery-white, yellowish metallic solid[1]
Density 2.64 g/cm3 (at room temperature)[1][4]
Melting Point 777 °C (1050 K)[1][2][4]

Boiling Point 1377 °C (1655 K)[1][2][4]

Electron Configuration [Kr] 55?3]

Oxidation State +2[5][6]

Electronegativity (Pauling Scale) 0.95

lonization Energy 5.695 eV][3]

State at Room Temperature Solid[2]

Crystal Structure Face-centered cubic

Properties of the Isotope Strontium-94 (°4Sr)

Strontium-94 is an unstable, radioactive isotope of Strontium. It is not naturally occurring and is
a product of nuclear fission.[5][6]

The key properties of Strontium-94 are detailed in the table below.
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Isotopic Mass 93.9153556 u[7]

Half-life 75.3 seconds

Decay Mode Beta minus (3~) decay[7][8]
Decay Product Yttrium-94 (°4Y)[7][8]

Spin and Parity 0+[7]

Mass Excess -78.84575 MeV[7]

Binding Energy per Nucleon 8.59383395 MeV[7]

Year of Discovery 1959

Experimental Protocols for Determining
Physicochemical Properties

The determination of the physicochemical properties of metallic elements like Strontium
involves a range of standardized experimental techniques. The OECD Guidelines for the
Testing of Chemicals provide a framework for many of these methods.[9][10]

Workflow for Physicochemical Characterization of a Metallic Element
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General Workflow for Physicochemical Property Determination

Sample Preparation

Obtain Pure Metal Sample

Physical Property Analysis Chemical Property Analysis ISotopic Analysis (for °4Sr)

Density Measurement
(e.g., Pycnometry)

Melting Point Determination
(e.g., Differential Scanning Calorimetry)

Boiling Point Determination
(e.g., Ebulliometry)

Reactivity Studies
(with air, water, acids)

Oxidation State Analysis
(e.g., Spectroscopy)

Mass Spectrometry
(for isotopic mass)

Radiation Detection
(for half-life and decay mode)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Strontium-94]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10802332#physicochemical-properties-of-sro4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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